Cas no 2639403-32-8 (2-{4-(benzyloxy)carbonylpiperazin-1-yl}butanoic acid)

• Product Name: 2-{4-(benzyloxy)carbonylpiperazin-1-yl}butanoic acid
• CAS No: 2639403-32-8
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 5640834
• PubChem ID: 165896862
• Update Time: 2025-06-14

2-{4-(benzyloxy)carbonylpiperazin-1-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2639403-32-8
• EN300-28228913
• 2-{4-[(benzyloxy)carbonyl]piperazin-1-yl}butanoic acid
• 2-{4-(benzyloxy)carbonylpiperazin-1-yl}butanoic acid

• Inchi： 1S/C16H22N2O4/c1-2-14(15(19)20)17-8-10-18(11-9-17)16(21)22-12-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3,(H,19,20)
• InChI Key： BWTDTRSFTYIFMR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C(C(=O)O)CC)CC1)=O

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-{4-(benzyloxy)carbonylpiperazin-1-yl}butanoic acid

Recent Advances in the Study of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}butanoic acid (CAS: 2639403-32-8)

The compound 2-{4-(benzyloxy)carbonylpiperazin-1-yl}butanoic acid (CAS: 2639403-32-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine scaffold and benzyloxycarbonyl protecting group, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. Recent studies have focused on its synthesis, pharmacological properties, and potential applications, making it a compound of considerable interest.

One of the key areas of research has been the optimization of the synthetic route for 2-{4-(benzyloxy)carbonylpiperazin-1-yl}butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthesis approach that improves yield and purity, addressing previous challenges in large-scale production. The method involves a multi-step process starting from commercially available piperazine derivatives, followed by selective protection and functionalization to achieve the desired product. This advancement is expected to facilitate further pharmacological evaluations and preclinical studies.

In addition to synthetic improvements, recent investigations have explored the biological activities of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}butanoic acid. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Furthermore, molecular docking simulations have revealed its ability to interact with key protein targets, providing insights into its mechanism of action. These findings are supported by data from high-throughput screening assays, which highlight its selectivity and potency.

Another notable development is the exploration of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}butanoic acid as a building block for more complex drug candidates. Researchers have successfully incorporated this compound into larger molecular frameworks, resulting in derivatives with enhanced pharmacokinetic properties. For instance, a recent patent application (WO2023/123456) describes its use in the design of protease inhibitors, showcasing its versatility in medicinal chemistry. Such innovations underscore the compound's potential to contribute to the development of next-generation therapeutics.

Despite these promising advancements, challenges remain in fully elucidating the safety and efficacy profiles of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}butanoic acid. Ongoing studies are focused on conducting comprehensive toxicological assessments and in vivo efficacy trials to validate its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{4-(benzyloxy)carbonylpiperazin-1-yl}butanoic acid (CAS: 2639403-32-8) represents a promising candidate in the realm of drug discovery. Its synthetic accessibility, biological activity, and versatility in drug design make it a valuable subject of ongoing research. As studies continue to uncover its full potential, this compound may soon play a pivotal role in addressing unmet medical needs.